Cas no 1060816-70-7 (6-Chloro-2-fluoro-8-methyl-9H-purine)
1060816-70-7 structure
Product Name:6-Chloro-2-fluoro-8-methyl-9H-purine
CAS No:1060816-70-7
MF:C6H4ClFN4
MW:186.574162483215
CID:2624161
PubChem ID:72212342
Update Time:2025-04-21
6-Chloro-2-fluoro-8-methyl-9H-purine Chemical and Physical Properties
Names and Identifiers
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- AB68390
- 1060816-70-7
- 6-CHLORO-2-FLUORO-8-METHYL-9H-PURINE
- 6-Chloro-2-fluoro-8-methyl-9H-purine
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- Inchi: 1S/C6H4ClFN4/c1-2-9-3-4(7)11-6(8)12-5(3)10-2/h1H3,(H,9,10,11,12)
- InChI Key: OZIWTUHXNSLARL-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=C(N=1)F)N=C(C)N2
Computed Properties
- Exact Mass: 186.0108520Da
- Monoisotopic Mass: 186.0108520Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.5Ų
6-Chloro-2-fluoro-8-methyl-9H-purine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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